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Compound of Interest

Compound Name: 4-Hydroxy Omeprazole Sulfone

CAS No.: 1346600-70-1

Cat. No.: B585648

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, rigorous bioanalytical method validation is

the bedrock upon which regulatory approval is built. For a widely prescribed proton pump

inhibitor like omeprazole, a thorough understanding of its metabolic fate is paramount for both

efficacy and safety assessment. This guide, designed for the discerning scientist, provides an

in-depth comparison of analytical methodologies for omeprazole and its principal metabolites,

grounded in current regulatory expectations. We will delve into the causality behind

experimental choices, offering a framework for developing robust and reliable bioanalytical

assays that satisfy global regulatory standards.

The Metabolic Journey of Omeprazole: A Regulatory
Imperative
Omeprazole undergoes extensive hepatic metabolism, primarily orchestrated by the

cytochrome P450 enzymes, CYP2C19 and CYP3A4.[1][2] This enzymatic activity results in the

formation of several key metabolites, most notably 5-hydroxyomeprazole and omeprazole

sulfone.[1][3] The genetic polymorphism of CYP2C19 can lead to significant inter-individual
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variability in omeprazole clearance, making the accurate quantification of both the parent drug

and its metabolites a critical aspect of clinical pharmacokinetics and bioequivalence studies.[4]

[5] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food

and Drug Administration (FDA), and the European Medicines Agency (EMA) have established

comprehensive guidelines for bioanalytical method validation to ensure the reliability of these

crucial measurements.[6][7][8][9][10][11][12][13]

The following diagram illustrates the primary metabolic pathways of omeprazole:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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